molecular formula C18H23NO2 B3721475 2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione

2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione

Cat. No. B3721475
M. Wt: 285.4 g/mol
InChI Key: METJVUJHFMJFTQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione, also known as DMAD, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. DMAD is a derivative of cyclohexanedione and contains an imine functional group that makes it a versatile molecule for various chemical reactions.

Mechanism of Action

The mechanism of action of 2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione is not fully understood, but it is believed to exert its pharmacological effects by interacting with various biological targets. 2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It also exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. 2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione has also been found to inhibit the growth of fungi by disrupting their cell membranes.
Biochemical and Physiological Effects:
2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. It has been found to inhibit the activity of various enzymes, such as tyrosinase and acetylcholinesterase. 2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione has also been shown to modulate the levels of various neurotransmitters, such as dopamine and serotonin. In addition, 2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione has been found to exhibit antioxidant activity by scavenging free radicals.

Advantages and Limitations for Lab Experiments

2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione has several advantages for use in laboratory experiments. It is a stable and readily available compound that can be synthesized in large quantities. 2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione also exhibits a broad range of pharmacological activities, making it a versatile molecule for various biological assays. However, 2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione also has some limitations, such as its poor solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione. One potential application is its use as a fluorescent probe for detecting metal ions in biological systems. 2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione can also be further optimized for its pharmacological properties, such as its anti-tumor and anti-inflammatory activities. In addition, 2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione can be modified to improve its solubility and reduce its toxicity, making it a more suitable candidate for clinical trials. Finally, 2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione can be further studied for its potential applications in the field of materials science, such as its use in the synthesis of novel polymers and materials.

Scientific Research Applications

2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit various pharmacological properties, including antitumor, anti-inflammatory, and antifungal activities. 2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione has also been investigated for its potential use as a fluorescent probe for detecting metal ions in biological systems.

properties

IUPAC Name

2-[N-(3,4-dimethylphenyl)-C-methylcarbonimidoyl]-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H23NO2/c1-11-6-7-14(8-12(11)2)19-13(3)17-15(20)9-18(4,5)10-16(17)21/h6-8,20H,9-10H2,1-5H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

METJVUJHFMJFTQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)N=C(C)C2=C(CC(CC2=O)(C)C)O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H23NO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

285.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione
Reactant of Route 2
2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione
Reactant of Route 3
2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione
Reactant of Route 4
Reactant of Route 4
2-{1-[(3,4-dimethylphenyl)amino]ethylidene}-5,5-dimethyl-1,3-cyclohexanedione

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